(4R,12AS)-7-(benzyloxy)-9-bromo-4-methyl-3,4,12,12a-tetrahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-6,8-dione

• IUPAC Name: (3S,7R)-13-bromo-7-methyl-11-phenylmethoxy-4-oxa-1,8-diazatricyclo[8.4.0.03,8]tetradeca-10,13-diene-9,12-dione
• InChI: InChI=1S/C19H19BrN2O4/c1-12-7-8-25-15-10-21-9-14(20)17(23)18(16(21)19(24)22(12)15)26-11-13-5-3-2-4-6-13/h2-6,9,12,15H,7-8,10-11H2,1H3/t12-,15+/m1/s1
• InChI Key: XKXSSMSOAWHOLM-DOMZBBRYSA-N
• Canonical SMILES: CC1CCOC2N1C(=O)C3=C(C(=O)C(=CN3C2)Br)OCC4=CC=CC=C4
• Isomeric SMILES: C[C@@H]1CCO[C@@H]2N1C(=O)C3=C(C(=O)C(=CN3C2)Br)OCC4=CC=CC=C4
• Molecular Formula: C19H19BrN2O4
• Molecular Weight: 419.3 g/mol

Description

(4R,12AS)-7-(benzyloxy)-9-bromo-4-methyl-3,4,12,12a-tetrahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-6,8-dione is a useful research compound. Its molecular formula is C19H19BrN2O4 and its molecular weight is 419.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4R,12AS)-7-(benzyloxy)-9-bromo-4-methyl-3,4,12,12a-tetrahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-6,8-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4R,12AS)-7-(benzyloxy)-9-bromo-4-methyl-3,4,12,12a-tetrahydro-2H-pyrido[1',2':4,5]pyrazino[2,1-b][1,3]oxazine-6,8-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Drug Development and Pharmacological Screening : This compound can be used in drug development and pharmacological screening, as it helps in synthesizing new pyrido and pyrazino derivatives which have potential medicinal applications (El Bouakher et al., 2011).

• Chemistry and Synthesis : It plays a role in the synthesis and characterization of various chemical compounds. This includes the synthesis of pyridopyrimidines, phthalazinone derivatives, and other related heterocyclic compounds, which are of interest in chemical research for their unique properties and applications (Gelling & Wibberley, 1969); (Mahmoud et al., 2012).

• Biological Activity : Some studies have found that derivatives of this compound demonstrate marked activity against certain pathogens, like M. tuberculosis, indicating potential applications in antimicrobial research (Moukha-Chafiq et al., 2001).

• Intermediate in Pharmaceutical Synthesis : It is used as an intermediate in the synthesis of baloxavir marboxil, a pharmaceutical compound, thereby enhancing the efficiency of drug production (Wang et al., 2022).

• Potential in Drug Design : The compound also has potential applications in drug design and the synthesis of novel molecules, particularly in the creation of disubstituted pyrazino-oxazines with controlled stereochemistry (Ručilová et al., 2017).

• Antimicrobial and Antioxidant Activities : Some synthesized derivatives of this compound have shown antimicrobial activity against human pathogens and antioxidant activities, indicating their potential in therapeutic applications (Sarmiento-Sánchez et al., 2014).